Cas no 863578-50-1 (Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate)

• Product Name: Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate
• CAS No: 863578-50-1
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 1040110
• PubChem ID: 11995228
• Update Time: 2025-07-19

Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate
• BCP26453
• DTXSID80475494
• 863578-50-1
• FT-0651551
• Methyl3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate
• AKOS016006624
• YYRKDUZWMBHTAY-UHFFFAOYSA-N
• A15853
• SCHEMBL393420
• FT-0652412

• MDL： MFCD11616026
• Inchi： 1S/C22H23NO3/c1-26-22(25)15-11-12-16-18(13-15)23-21(17-9-5-6-10-19(17)24)20(16)14-7-3-2-4-8-14/h5-6,9-14,23-24H,2-4,7-8H2,1H3
• InChI Key： YYRKDUZWMBHTAY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=C(C2C=CC(C(=O)OC)=CC=2N1)C1CCCCC1

Computed Properties

• Exact Mass: 349.168
• Monoisotopic Mass: 349.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3A^2
• XLogP3: 5.7

Experimental Properties

• Density: 1.227
• Boiling Point: 547.668°C at 760 mmHg
• Flash Point: 285.019°C
• Refractive Index: 1.641

Additional information on Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate

Comprehensive Overview of Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate (CAS No. 863578-50-1)

Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate (CAS No. 863578-50-1) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This indole derivative is characterized by its cyclohexyl and hydroxyphenyl substituents, which contribute to its potential biological activities and applications. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly due to its pharmacophore properties and molecular interactions.

The compound's CAS number 863578-50-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its methyl ester functional group enhances its solubility and stability, making it a versatile intermediate in synthetic pathways. Recent studies have highlighted its potential as a scaffold for kinase inhibitors, a topic of high interest in oncology research. This aligns with the growing demand for targeted therapies and small molecule drugs, which dominate current pharmaceutical trends.

From a synthetic perspective, Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate exemplifies the convergence of heterocyclic chemistry and structure-activity relationship (SAR) optimization. Its indole core is a privileged structure in drug design, often associated with GPCR modulation and enzyme inhibition. The hydroxyphenyl moiety introduces hydrogen-bonding capabilities, which are crucial for ligand-receptor binding—a key focus area in computational chemistry and virtual screening workflows.

In the context of green chemistry, this compound has been evaluated for its compatibility with sustainable synthesis methods, such as catalytic hydrogenation and microwave-assisted reactions. These approaches address the pharmaceutical industry's push toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums. Additionally, its logP and ADME properties have been modeled to predict bioavailability, reflecting the integration of cheminformatics in modern drug development.

The rising interest in Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate is also evident in patent literature, where it appears in claims related to neuroprotective agents and anti-inflammatory compounds. This aligns with global health trends emphasizing neurodegenerative disease research and immune modulation. Furthermore, its structural analogs are being investigated for metabolic stability, a recurring theme in preclinical development discussions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with ICH guidelines for impurity profiling. Its chromatographic behavior and spectral data are well-documented, facilitating its adoption in quality-by-design (QbD) frameworks. These aspects resonate with laboratories prioritizing method validation and regulatory compliance.

In summary, Methyl 3-cyclohexyl-2-(2-hydroxyphenyl)-1H-indole-6-carboxylate (CAS No. 863578-50-1) represents a multifaceted compound with implications across drug discovery, process chemistry, and material science. Its molecular architecture and derivatization potential continue to inspire innovations, particularly in addressing unmet medical needs through rational drug design.